Cas no 2320214-92-2 (N-(4-hydroxy-4,5,6,7-tetrahydro-1-benzofuran-4-yl)methyl-2-methylbenzamide)

• Product Name: N-(4-hydroxy-4,5,6,7-tetrahydro-1-benzofuran-4-yl)methyl-2-methylbenzamide
• CAS No: 2320214-92-2
• MF: C₁₇H₁₉NO₃
• MW: 285.337664842606
• CID: 5339615
• Update Time: 2025-05-22

N-(4-hydroxy-4,5,6,7-tetrahydro-1-benzofuran-4-yl)methyl-2-methylbenzamide Chemical and Physical Properties

Names and Identifiers

• N-((4-hydroxy-4,5,6,7-tetrahydrobenzofuran-4-yl)methyl)-2-methylbenzamide
• N-[(4-hydroxy-6,7-dihydro-5H-1-benzofuran-4-yl)methyl]-2-methylbenzamide
• N-(4-hydroxy-4,5,6,7-tetrahydro-1-benzofuran-4-yl)methyl-2-methylbenzamide

• Inchi： 1S/C17H19NO3/c1-12-5-2-3-6-13(12)16(19)18-11-17(20)9-4-7-15-14(17)8-10-21-15/h2-3,5-6,8,10,20H,4,7,9,11H2,1H3,(H,18,19)
• InChI Key： FPHWZBCMXHZONB-UHFFFAOYSA-N
• SMILES： OC1(CNC(C2C=CC=CC=2C)=O)C2C=COC=2CCC1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 386
• XLogP3: 2.1
• Topological Polar Surface Area: 62.5

Additional information on N-(4-hydroxy-4,5,6,7-tetrahydro-1-benzofuran-4-yl)methyl-2-methylbenzamide

Comprehensive Guide to N-(4-hydroxy-4,5,6,7-tetrahydro-1-benzofuran-4-yl)methyl-2-methylbenzamide (CAS No. 2320214-92-2): Properties, Applications, and Market Insights

N-(4-hydroxy-4,5,6,7-tetrahydro-1-benzofuran-4-yl)methyl-2-methylbenzamide (CAS No. 2320214-92-2) is a specialized organic compound with a unique molecular structure that combines a benzofuran core with a methylbenzamide moiety. This compound has garnered significant attention in pharmaceutical and biochemical research due to its potential applications in drug discovery and development. The presence of both hydroxy and amide functional groups makes it a versatile intermediate for synthesizing more complex molecules.

The chemical structure of N-(4-hydroxy-4,5,6,7-tetrahydro-1-benzofuran-4-yl)methyl-2-methylbenzamide features a tetrahydrobenzofuran ring system, which is known for its bioactivity in various therapeutic areas. Researchers are particularly interested in its potential as a kinase inhibitor or GPCR modulator, given the rising demand for targeted therapies in oncology and neurology. The compound's CAS No. 2320214-92-2 serves as a unique identifier, ensuring precise tracking in global chemical databases.

In recent years, the scientific community has shown growing interest in benzofuran derivatives due to their diverse pharmacological properties. N-(4-hydroxy-4,5,6,7-tetrahydro-1-benzofuran-4-yl)methyl-2-methylbenzamide stands out as a promising candidate for further exploration, especially in the context of neurodegenerative diseases and inflammatory disorders. These areas align with current healthcare trends, where patients and researchers alike are searching for "new treatments for Alzheimer's" or "anti-inflammatory drug development."

The synthesis of N-(4-hydroxy-4,5,6,7-tetrahydro-1-benzofuran-4-yl)methyl-2-methylbenzamide typically involves multi-step organic reactions, including cyclization and amide coupling processes. Pharmaceutical chemists often optimize these procedures to improve yield and purity, addressing common search queries like "how to synthesize benzofuran derivatives" or "amide bond formation techniques." The compound's hydroxy group offers additional sites for further chemical modifications, making it valuable for structure-activity relationship (SAR) studies.

From a commercial perspective, CAS No. 2320214-92-2 is primarily supplied by specialty chemical manufacturers catering to the research and development sector. Market analysts note increasing demand for such pharmaceutical intermediates, driven by the expansion of biotech startups and contract research organizations. This trend reflects broader industry searches for "custom synthesis services" or "high-purity research chemicals." Quality control measures for this compound typically include HPLC analysis and mass spectrometry to ensure compliance with research-grade standards.

Environmental and safety considerations for handling N-(4-hydroxy-4,5,6,7-tetrahydro-1-benzofuran-4-yl)methyl-2-methylbenzamide follow standard laboratory protocols for organic compounds. While not classified as hazardous under major regulatory frameworks, proper personal protective equipment (PPE) is recommended during manipulation. This information responds to frequent searches about "chemical safety in research labs" and "proper handling of pharmaceutical intermediates."

The future outlook for N-(4-hydroxy-4,5,6,7-tetrahydro-1-benzofuran-4-yl)methyl-2-methylbenzamide appears promising, particularly as drug discovery efforts increasingly focus on small molecule therapeutics. Its structural features make it relevant to current investigations into allosteric modulators and protein-protein interaction inhibitors – two hot topics in medicinal chemistry. Researchers exploring "novel drug targets 2024" or "emerging chemical scaffolds in drug design" may find this compound particularly interesting for their work.

For scientists seeking detailed technical information about CAS No. 2320214-92-2, comprehensive characterization data including NMR spectra, melting point, and solubility profile are typically available from specialty chemical suppliers. These parameters are crucial for experimental planning and address common search terms like "physicochemical properties of research chemicals" or "analytical data for pharmaceutical intermediates."

In conclusion, N-(4-hydroxy-4,5,6,7-tetrahydro-1-benzofuran-4-yl)methyl-2-methylbenzamide represents an important building block in modern medicinal chemistry. Its unique combination of benzofuran and benzamide structural elements offers multiple avenues for therapeutic development, aligning with current trends in precision medicine and targeted drug delivery. As research continues to uncover new applications for this compound, its significance in the pharmaceutical industry is likely to grow, making CAS No. 2320214-92-2 a chemical entity worth watching in coming years.